Cas no 21620-05-3 (Carbonic acid, methyl2-nitro-3-pyridinyl ester)

• Product Name: Carbonic acid, methyl2-nitro-3-pyridinyl ester
• CAS No: 21620-05-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 250040
• Update Time: 2024-01-26

Carbonic acid, methyl2-nitro-3-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, methyl2-nitro-3-pyridinyl ester
• Carbonicacid, methyl 2-nitro-3-pyridyl ester (8CI)
• Methyl 2-nitro-3-pyridyl carbonate
• Pyridine, 3-[(methoxycarbonyl)oxy]-2-nitro
• Carbonic acid, methyl 2-nitro-3-pyridinyl ester (9CI)
• Carbonic acid, methyl 2-nitro-3-pyridinyl ester

• Inchi： 1S/C7H6N2O5/c1-13-7(10)14-5-3-2-4-8-6(5)9(11)12/h2-4H,1H3
• InChI Key： PPTYTAHMWXEWNY-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CN=C1[N+]([O-])=O)(=O)OC

Computed Properties

• Exact Mass: 197.01985
• Monoisotopic Mass: 198.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.2A^2

Experimental Properties

• PSA: 105.39